Cas no 2224540-45-6 (2-bromo-4-chloro-N-1-(propan-2-yl)-1H-pyrazol-4-ylpyridine-3-carboxamide)

• Product Name: 2-bromo-4-chloro-N-1-(propan-2-yl)-1H-pyrazol-4-ylpyridine-3-carboxamide
• CAS No: 2224540-45-6
• MF: C₁₂H₁₂BrClN₄O
• MW: 343.606880187988
• CID: 5411551
• PubChem ID: 136560463
• Update Time: 2025-07-02

2-bromo-4-chloro-N-1-(propan-2-yl)-1H-pyrazol-4-ylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z2900719749
• 2224540-45-6
• 2-bromo-4-chloro-n-[1-(propan-2-yl)-1h-pyrazol-4-yl]pyridine-3-carboxamide
• 2-Bromo-4-chloro-N-(1-propan-2-ylpyrazol-4-yl)pyridine-3-carboxamide
• AKOS034074558
• EN300-26596417
• 2-bromo-4-chloro-N-1-(propan-2-yl)-1H-pyrazol-4-ylpyridine-3-carboxamide

• Inchi： 1S/C12H12BrClN4O/c1-7(2)18-6-8(5-16-18)17-12(19)10-9(14)3-4-15-11(10)13/h3-7H,1-2H3,(H,17,19)
• InChI Key： XYXXOBNSBGXEMB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)Cl)C(NC1C=NN(C=1)C(C)C)=O

Computed Properties

• Exact Mass: 341.98830g/mol
• Monoisotopic Mass: 341.98830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-bromo-4-chloro-N-1-(propan-2-yl)-1H-pyrazol-4-ylpyridine-3-carboxamide

Introduction to 2-bromo-4-chloro-N-1-(propan-2-yl)-1H-pyrazol-4-ylpyridine-3-carboxamide (CAS No. 2224540-45-6)

2-bromo-4-chloro-N-1-(propan-2-yl)-1H-pyrazol-4-ylpyridine-3-carboxamide, identified by its CAS number 2224540-45-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole-pyridine hybrid class, characterized by its fused heterocyclic system, which contributes to its unique chemical and biological properties. The presence of bromo and chloro substituents, along with an N-(propan-2-yl) side chain, enhances its potential as a versatile intermediate in the synthesis of bioactive molecules.

Thepyrazol moiety in this compound is known for its role as a pharmacophore in various drug candidates, exhibiting properties that can modulate biological pathways relevant to inflammation, cancer, and infectious diseases. Recent studies have highlighted thepyrazol-based scaffolds as promising candidates for developing novel therapeutic agents due to their ability to interact with multiple targets. Thepyridine component further extends the compound's pharmacological potential by providing a platform for further functionalization, enabling the design of molecules with enhanced binding affinity and selectivity.

TheN-(propan-2-yl) group in 2-bromo-4-chloro-N-1-(propan-2-yl)-1H-pyrazol-4-ylpyridine-3-carboxamide contributes to its lipophilicity, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles. This feature makes it an attractive building block for medicinal chemists aiming to optimize pharmacokinetic properties. Additionally, thebromo andchloro substituents offer handles for further chemical modifications, allowing researchers to explore diverse structural analogs through techniques such as cross-coupling reactions or nucleophilic substitutions.

In the realm of drug discovery, CAS No. 2224540-45-6 has been investigated for its potential in modulating enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in signaling pathways associated with diseases such as cancer. Thepyrazol-pyridine core has been reported to exhibit anti-inflammatory effects by interacting with cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). These interactions are of particular interest due to their relevance in managing chronic inflammatory conditions.

The synthesis of 2-bromo-4-chloro-N-1-(propan-2-y l)-1H-pyrazol -4 -ylpyridine -3-carboxamide involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include the formation of the pyrazole ring through condensation reactions followed by functionalization at the pyridine position. The introduction of bromo and chloro substituents typically employs halogenation strategies, while the N-(propan -2 -yl) group is incorporated via alkylation reactions. These synthetic routes underscore the compound's utility as a precursor for more complex pharmaceutical entities.

Evaluation of CAS No. 2224540 - 45 - 6 in preclinical models has revealed intriguing biological activities that warrant further exploration. Preclinical studies have demonstrated that certain derivatives exhibit inhibitory effects on enzymes such as Janus kinases (JAKs), which are involved in immune responses and have been implicated in autoimmune disorders. The ability of these derivatives to modulate JAK activity suggests their potential as therapeutic agents for conditions like rheumatoid arthritis or inflammatory bowel disease.

Thepyridine-containing moiety also plays a crucial role in determining the compound's solubility and bioavailability. By optimizing the substitution pattern around the pyridine ring, researchers can fine-tune these properties to improve oral bioavailability and tissue distribution. This aspect is particularly important for developing drugs that require systemic delivery or targeted action within specific tissues.

In conclusion, 2-bromo -4-chloro-N -1 -(propan -2 -yl)-1H-pyrazol -4 -ylpyridine -3-carboxamide (CAS No. 2224540 - 45 - 6) represents a valuable scaffold for medicinal chemistry innovation. Its unique structural features, combined with its synthetic tractability and demonstrated biological activities, position it as a promising candidate for further development into novel therapeutic agents. Continued research into this compound and its derivatives holds great potential for addressing unmet medical needs across various therapeutic areas.